Cas no 174727-38-9 (3-Pyridinecarbonyl chloride, 2,6-dichloro-4-(trifluoromethyl)-)

• Product Name: 3-Pyridinecarbonyl chloride, 2,6-dichloro-4-(trifluoromethyl)-
• CAS No: 174727-38-9
• MF: C₇HCl₃F₃NO
• MW: 278.443149328232
• CID: 1360421
• PubChem ID: 21948212
• Update Time: 2025-04-20

3-Pyridinecarbonyl chloride, 2,6-dichloro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonyl chloride, 2,6-dichloro-4-(trifluoromethyl)-
• 2,6-dichloro-4-(trifluoromethyl)pyridine-3-carbonyl chloride
• 2,6-dichloro-4-(trifluoromethyl)nicotinoyl chloride
• SCHEMBL832709
• 174727-38-9
• DTXSID70620592
• DS-000625
• 2,6-Dichloro-4-(trifluoromethyl)-3-pyridinecarbonyl chloride
• 2,6-Dichloro-4-(trifluoromethyl)-nicotinoyl chloride

• MDL： MFCD25960056
• Inchi： 1S/C7HCl3F3NO/c8-3-1-2(7(11,12)13)4(6(10)15)5(9)14-3/h1H
• InChI Key： WODZIDKVWBPLGS-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=C(C=C(N=1)Cl)C(F)(F)F

Computed Properties

• Exact Mass: 276.90773
• Monoisotopic Mass: 276.907581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 289.6±40.0 °C at 760 mmHg
• Flash Point: 129.0±27.3 °C
• PSA: 29.96
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Pyridinecarbonyl chloride, 2,6-dichloro-4-(trifluoromethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives